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CAS No.: 6588-68-7

Cat. No.: B196016

Get Quote

Abstract
This document provides a comprehensive technical guide for researchers, scientists, and

material development professionals on the potential applications of 1,3-Dimethyl-5-
nitroadamantane in material science. While direct, extensive research on this specific

molecule is emerging, its unique structural and chemical attributes—derived from the rigid

adamantane cage and the energetic nitro group—position it as a promising candidate for the

development of next-generation materials. These application notes synthesize the known

properties of adamantane derivatives and nitrated compounds to propose and detail protocols

for the investigation of 1,3-Dimethyl-5-nitroadamantane as a high-density energetic material

and as a building block for thermally stable polymers.

Introduction: The Adamantane Cage as a
Foundation for Advanced Materials
Adamantane (C₁₀H₁₆) is a tricyclic alkane and the simplest diamondoid, possessing a unique,

rigid, and strain-free cage-like structure.[1] This architecture imparts exceptional thermal

stability, chemical resistance, and a high-density backbone to its derivatives.[1] The
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incorporation of functional groups onto the adamantane scaffold allows for the precise tuning of

its properties, leading to applications in pharmaceuticals, polymers, and lubricants.[1]

In material science, adamantane derivatives are of significant interest for creating materials

with enhanced performance characteristics. Halogenated adamantanes, for instance, are

utilized as intermediates for polymers and energetic materials.[2] The inherent stability of the

adamantane cage can be leveraged to create robust materials capable of withstanding extreme

conditions.

The subject of this guide, 1,3-Dimethyl-5-nitroadamantane, introduces an energetic nitro

group (-NO₂) and two methyl (-CH₃) groups to the adamantane core. The nitro group is a well-

known explosophore, a functional group that imparts energetic properties to a molecule. The

methyl groups can influence the molecule's density, solubility, and sensitivity. This combination

of a stable, dense hydrocarbon cage with an energetic functional group makes 1,3-Dimethyl-5-
nitroadamantane a compelling, albeit under-explored, candidate for advanced material

applications.

Physicochemical Properties of 1,3-Dimethyl-5-
nitroadamantane
A thorough understanding of the fundamental properties of 1,3-Dimethyl-5-nitroadamantane
is critical for its application in material science. The following table summarizes its key

physicochemical data.

Property Value Source

Molecular Formula C₁₂H₁₉NO₂ [3][4][5]

Molecular Weight 209.28 g/mol [3][4][5]

Appearance Colorless oily liquid [3]

CAS Number 6588-68-7 [3][4][5][6]

Purity
≥95% - 97% (commercially

available)
[3][4][6]

Storage Room temperature, dry [3]
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Synthesis of 1,3-Dimethyl-5-nitroadamantane: A
Foundational Protocol
The synthesis of 1,3-Dimethyl-5-nitroadamantane is a crucial first step for its investigation in

material science. A common method involves the direct nitration of 1,3-dimethyladamantane.

The high reactivity of the tertiary carbon-hydrogen bonds at the bridgehead positions of the

adamantane cage makes them susceptible to electrophilic substitution.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b196016/docs?utm_src=pdf-body-img#application-notes-and-protocols-1-3-dimethyl-5-nitroadamantane-in-advanced-material-science
https://www.benchchem.com/product/b196016?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Adamantane
https://www.energetic-materials.org.cn/hnclen/article/abstract/2016141
https://www.myskinrecipes.com/shop/en/adamantane-derivatives/62450--13-dimethyl-5-nitroadamantane.html
https://www.chemscene.com/product/6588-68-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethyl-5-nitroadamantane
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethyl-5-nitroadamantane
https://cymitquimica.com/cas/6588-68-7/
https://www.benchchem.com/product/b13851183
https://www.benchchem.com/product/b196016/docs#application-notes-and-protocols-1-3-dimethyl-5-nitroadamantane-in-advanced-material-science
https://www.benchchem.com/product/b196016/docs#application-notes-and-protocols-1-3-dimethyl-5-nitroadamantane-in-advanced-material-science
https://www.benchchem.com/product/b196016/docs#application-notes-and-protocols-1-3-dimethyl-5-nitroadamantane-in-advanced-material-science
https://www.benchchem.com/product/b196016/docs#application-notes-and-protocols-1-3-dimethyl-5-nitroadamantane-in-advanced-material-science
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196016?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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